Cas no 1211588-89-4 (5-bromo-6-fluoropyridine-2-carboxylic acid)

• Product Name: 5-bromo-6-fluoropyridine-2-carboxylic acid
• CAS No: 1211588-89-4
• MF: C₆H₃BrFNO₂
• MW: 219.99592423439
• CID: 4914215
• PubChem ID: 86767877
• Update Time: 2026-02-27

5-bromo-6-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-6-pyridinecarboxylic acid
• 5-bromo-6-fluoropicolinic acid
• NE51426
• 5-bromo-6-fluoropyridine-2-carboxylic acid
• 1211588-89-4
• EN300-180398
• AT22891
• Z1269234071
• AKOS026744245

• Inchi： 1S/C6H3BrFNO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11)
• InChI Key： PYJKNQPPWHRMQT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=O)O)C=C1)F

Computed Properties

• Exact Mass: 218.93312g/mol
• Monoisotopic Mass: 218.93312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-bromo-6-fluoropyridine-2-carboxylic acid

Introduction to 5-bromo-6-fluoropyridine-2-carboxylic acid (CAS No. 1211588-89-4)

5-bromo-6-fluoropyridine-2-carboxylic acid, a compound with the chemical formula C₆H₃BrFNO₂, is a significant intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound, identified by its CAS number 1211588-89-4, has garnered considerable attention in the scientific community due to its versatile applications and structural properties. The presence of both bromo and fluoro substituents on the pyridine ring enhances its reactivity, making it a valuable building block for further chemical modifications.

The< strong>5-bromo-6-fluoropyridine-2-carboxylic acid molecule exhibits a unique electronic distribution that influences its interactions with biological targets. The bromine atom, being electron-withdrawing, can modulate the reactivity of the adjacent positions on the pyridine ring, while the fluorine atom introduces additional electronic complexity. This dual substitution pattern makes it an attractive candidate for designing molecules with specific biological activities.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from halogenated pyridines. The< strong>5-bromo-6-fluoropyridine-2-carboxylic acid has been extensively studied for its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. Its structural features allow for selective binding to biological targets, which is crucial for achieving high efficacy and minimal side effects.

One of the most compelling aspects of< strong>5-bromo-6-fluoropyridine-2-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. For instance, it can be used to prepare pyridine-based scaffolds that are integral to many pharmacophores. The carboxylic acid group at the 2-position provides a site for further functionalization, enabling chemists to tailor the molecule's properties for specific applications.

The pharmaceutical industry has leveraged the< strong>5-bromo-6-fluoropyridine-2-carboxylic acid in several high-profile drug development projects. Researchers have utilized its unique reactivity to create molecules that exhibit potent activity against various diseases. For example, studies have shown that derivatives of this compound can inhibit the activity of certain enzymes involved in cancer progression. This has opened up new avenues for developing targeted therapies that could revolutionize treatment strategies.

In addition to its pharmaceutical applications, 5-bromo-6-fluoropyridine-2-carboxylic acid has found utility in agrochemical research. The ability to modify its structure allows scientists to design compounds that can protect crops from pests and diseases while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that minimize ecological impact.

The synthesis of< strong>5-bromo-6-fluoropyridine-2-carboxylic acid involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These advancements have contributed to the increased popularity of halogenated pyridines in synthetic chemistry.

The impact of< strong>5-bromo-6-fluoropyridine-2-carboxylic acid extends beyond academic research; it has practical implications for industrial applications as well. Companies specializing in fine chemicals have integrated this compound into their product portfolios due to its versatility and commercial viability. Its use in synthesizing active pharmaceutical ingredients (APIs) underscores its importance in the global pharmaceutical market.

In conclusion, 5-bromo-6-fluoropyridine-2-carboxylic acid, with its CAS number 1211588-89-4, represents a cornerstone in modern chemical synthesis and drug development. Its unique structural features and reactivity make it an indispensable tool for researchers across multiple disciplines. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its role as a key intermediate in chemical innovation.